Cas no 2639424-24-9 (ethyl 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylate)

• Product Name: ethyl 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylate
• CAS No: 2639424-24-9
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 5651883
• PubChem ID: 165902141
• Update Time: 2025-06-24

ethyl 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27782655
• 2639424-24-9
• ethyl 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylate

• Inchi： 1S/C12H14N2O3/c1-2-17-12(16)8-3-4-10-9(7-8)11(15)14-6-5-13-10/h3-4,7,13H,2,5-6H2,1H3,(H,14,15)
• InChI Key： ZJFKZCXSICJNCB-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)OCC)C=CC=2NCCN1

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.4Ų

Additional information on ethyl 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylate

Introduction to Ethyl 5-Oxo-2,3,4,5-Tetrahydro-1H-1,4-Benzodiazepine-7-Carboxylate (CAS No. 2639424-24-9)

Ethyl 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylate (CAS No. 2639424-24-9) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, which are widely known for their anxiolytic, sedative, and muscle relaxant properties. However, the specific structure and functional groups of ethyl 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylate offer unique pharmacological profiles that distinguish it from traditional benzodiazepines.

The chemical structure of ethyl 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylate is characterized by a seven-membered ring with a fused benzene ring and an ethyl ester group at the C7 position. The presence of the oxo group at the C5 position adds to its stability and reactivity. This compound has been studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Recent research has highlighted the importance of ethyl 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylate in modulating GABAergic neurotransmission. GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the central nervous system (CNS), and compounds that enhance GABAergic activity are often used to treat anxiety disorders and epilepsy. Studies have shown that ethyl 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylate can potentiate GABAergic signaling by binding to specific subunits of the GABAA receptor complex.

In addition to its anxiolytic properties, ethyl 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylate has been investigated for its potential as a neuroprotective agent. Neurodegenerative diseases such as Alzheimer's and Parkinson's disease are characterized by the progressive loss of neurons. Preclinical studies have demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells, thereby offering a promising avenue for therapeutic intervention.

The pharmacokinetic properties of ethyl 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylate have also been extensively studied. It has been found to have good oral bioavailability and a favorable half-life, making it suitable for chronic administration. The compound is metabolized primarily in the liver through cytochrome P450 enzymes, with major metabolites being excreted via urine and feces.

Clinical trials are currently underway to evaluate the safety and efficacy of ethyl 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylate in human subjects. Early results from phase I trials have shown promising outcomes with minimal adverse effects. These trials are crucial for determining the optimal dosing regimens and identifying any potential drug interactions or contraindications.

From a synthetic chemistry perspective, ethyl 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylate can be synthesized through a multi-step process involving condensation reactions and esterification steps. The synthesis route has been optimized to improve yield and purity while minimizing environmental impact. This makes it a viable candidate for large-scale production in pharmaceutical settings.

In conclusion, ethyl 5-o xo -2 ,3 ,4 ,5 -tet rah ydro -1 H -1 ,4 -benz odiaze pine -7 -car boxyla te (CAS No. 2639424 -2 4 -9 ) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and pharmacological properties make it an attractive target for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover its full potential, ethyl 5-o xo -2 ,3 ,4 ,5 -tet rah ydro -1 H -1 ,4 -benz odiaze pine -7 -car boxyla te may play a significant role in advancing treatments for various neurological and psychiatric disorders.